Cas no 2732246-36-3 (rac-(1R,4R,5R)-4-aminobicyclo[3.1.0]hexane-1-carboxylic acid)

• Product Name: rac-(1R,4R,5R)-4-aminobicyclo[3.1.0]hexane-1-carboxylic acid
• CAS No: 2732246-36-3
• MF: C₇H₁₁NO₂
• MW: 141.167742013931
• CID: 6406926
• PubChem ID: 165590802
• Update Time: 2025-05-19

rac-(1R,4R,5R)-4-aminobicyclo[3.1.0]hexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2732246-36-3
• EN300-36158272
• rac-(1R,4R,5R)-4-aminobicyclo[3.1.0]hexane-1-carboxylic acid

• Inchi： 1S/C7H11NO2/c8-5-1-2-7(6(9)10)3-4(5)7/h4-5H,1-3,8H2,(H,9,10)/t4-,5+,7+/m0/s1
• InChI Key： LPKHURXIHOULID-HBPOCXIASA-N
• SMILES： OC([C@@]12CC[C@H]([C@@H]1C2)N)=O

Computed Properties

• Exact Mass: 141.078978594g/mol
• Monoisotopic Mass: 141.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 63.3Ų

Additional information on rac-(1R,4R,5R)-4-aminobicyclo[3.1.0]hexane-1-carboxylic acid

Chemical Profile of rac-(1R,4R,5R)-4-aminobicyclo[3.1.0]hexane-1-carboxylic acid (CAS No. 2732246-36-3)

rac-(1R,4R,5R)-4-aminobicyclo[3.1.0]hexane-1-carboxylic acid, identified by the chemical identifier CAS No. 2732246-36-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This bicyclic amino acid derivative has garnered attention due to its unique structural framework and potential biological activities. The compound belongs to the class of amino acids with a bicyclic core, which are often explored for their role in enzyme inhibition and as scaffolds for drug development.

The stereochemistry of rac-(1R,4R,5R)-4-aminobicyclo[3.1.0]hexane-1-carboxylic acid is crucial in determining its pharmacological properties. The presence of multiple stereocenters at the 1R, 4R, and 5R positions contributes to its complex three-dimensional structure, which can influence both its solubility and interactions with biological targets. This stereochemical complexity makes it a valuable candidate for further investigation in the development of chiral drugs, where enantiomeric purity is often critical for efficacy and safety.

In recent years, there has been a growing interest in the exploration of bicyclic amino acids as pharmacophores due to their ability to mimic natural product scaffolds and exhibit high binding affinity to biological receptors. Studies have demonstrated that such compounds can serve as effective inhibitors of various enzymes and receptors involved in metabolic pathways, inflammation, and cancer progression. The unique conformational flexibility of rac-(1R,4R,5R)-4-aminobicyclo[3.1.0]hexane-1-carboxylic acid may also enhance its potential as a lead compound in drug discovery efforts.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Preliminary research suggests that derivatives of rac-(1R,4R,5R)-4-aminobicyclo[3.1.0]hexane-1-carboxylic acid may interact with neurotransmitter receptors, offering a promising avenue for developing novel therapeutics for conditions such as Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier is also an attractive feature for neuropharmacological applications.

The synthesis of rac-(1R,4R,5R)-4-aminobicyclo[3.1.0]hexane-1-carboxylic acid presents both challenges and opportunities for synthetic chemists. The construction of the bicyclic framework requires precise control over reaction conditions to ensure high yield and enantioselectivity. Advances in asymmetric synthesis have enabled more efficient routes to chiral amino acids like this one, making it feasible to produce larger quantities for preclinical studies.

From a medicinal chemistry perspective, the carboxylic acid group at the 1-position provides a versatile handle for further derivatization through amide bond formation or esterification reactions. This functionality allows chemists to modify the pharmacokinetic properties of the compound while maintaining its core pharmacophoric features. Additionally, the presence of an amine group at the 4-position offers opportunities for hydrogen bonding interactions with biological targets, enhancing binding affinity.

The potential applications of rac-(1R,4R,5R)-4-aminobicyclo[3.1.0]hexane-1-carboxylic acid extend beyond neurological disorders into other therapeutic areas such as anti-inflammatory agents and antiviral drugs. Its structural motif is reminiscent of natural products known to exhibit potent biological activities, suggesting that further exploration may uncover new therapeutic interventions.

In conclusion, rac-(1R,4R,5R)-4-aminobicyclo[3.1.0]hexane-1-carboxylic acid (CAS No. 2732246-36-3) represents a promising scaffold for drug discovery with significant potential in treating various diseases. Its unique stereochemistry and structural features make it an attractive candidate for further development by medicinal chemists and biologists alike.